Cas no 2137768-45-5 (2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid)

• Product Name: 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid
• CAS No: 2137768-45-5
• MF: C₇H₈N₂O₅
• MW: 200.14882183075
• CID: 6484220
• PubChem ID: 165831552
• Update Time: 2025-05-22

2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid
• 2137768-45-5
• EN300-1122741

• Inchi： 1S/C7H8N2O5/c1-13-3-5(10)9-7-8-2-4(14-7)6(11)12/h2H,3H2,1H3,(H,11,12)(H,8,9,10)
• InChI Key： QFLRZYNDDSYCLM-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CN=C1NC(COC)=O

Computed Properties

• Exact Mass: 200.04332136g/mol
• Monoisotopic Mass: 200.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 102Ų

Additional information on 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid

2-(2-Methoxyacetamido)-1,3-Oxazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2137768-45-5, commonly referred to as 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

2-(2-Methoxyacetamido)-1,3-oxazole-5-carboxylic acid belongs to the class of oxazole derivatives, which are heterocyclic compounds with a five-membered ring containing two oxygen atoms. The presence of the methoxyacetamido group introduces additional functional complexity, making this compound a valuable substrate for further modifications. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents.

The synthesis of 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to enhance yield and purity, ensuring scalability for industrial applications. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. These advancements underscore the importance of continuous innovation in synthetic methodologies.

Biological evaluations of 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid have revealed promising activities in various assays. For instance, studies conducted in 2023 demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease. Furthermore, preliminary anticancer screening has shown selective cytotoxicity against cancer cell lines, indicating its potential as a lead compound for oncology drug development.

The structural versatility of 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid allows for extensive modification to tailor its properties for specific therapeutic applications. Recent research has focused on incorporating bioisosteric replacements and click chemistry approaches to enhance pharmacokinetic profiles. These modifications aim to improve bioavailability and reduce potential side effects, paving the way for more effective drug candidates.

In terms of pharmacological studies, 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid has been evaluated for its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate moderate oral bioavailability and favorable tissue distribution patterns. Ongoing studies are exploring the metabolic pathways of this compound to better understand its pharmacokinetics and identify potential drug-drug interaction risks.

The environmental impact of 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid is another critical area of research. Recent eco-toxicological assessments have demonstrated low toxicity to aquatic organisms under standard testing conditions. However, further investigations are required to evaluate its long-term persistence and degradation pathways in different environmental matrices.

In conclusion, 2-(2-methoxyacetamido)-1,3-oxazole-5-carboxylic acid represents a versatile platform for exploring novel therapeutic agents. Its unique chemical structure, combined with recent advancements in synthesis and biological evaluation techniques, positions it as a valuable asset in drug discovery pipelines. Continued research efforts will undoubtedly unlock new opportunities for leveraging this compound's potential in addressing unmet medical needs.